Cas no 2122117-50-2 (tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate)

Tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate is a protected piperidine derivative featuring a cyano group at the 4-position and two methyl groups at the 2-position. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the nitrogen, enhancing stability and facilitating selective reactions in synthetic applications. The cyano functionality offers versatility for further transformations, such as reduction to amines or conversion to carboxylic acids. The steric hindrance from the 2,2-dimethyl substitution can influence regioselectivity in reactions. This compound is valuable in medicinal chemistry and organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. Its crystalline nature and well-defined structure contribute to ease of handling and purification.

tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate structure

2122117-50-2 structure

Product Name:tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate

CAS No:2122117-50-2

MF:C₁₃H₂₂N₂O₂

MW:238.33

MDL:MFCD31744340

CID:5096589

PubChem ID:138112040

Update Time:2026-03-02

tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate
- t-Butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate
- tert-Butyl4-cyano-2,2-dimethylpiperidine-1-carboxylate
- SCHEMBL24456255
- EN300-371860
- P19934
- 1-Boc-4-cyano-2,2-dimethylpiperidine
- BS-43315
- MFCD31744340
- 2122117-50-2
- SY270460
- MDL： MFCD31744340
- Inchi： 1S/C13H22N2O2/c1-12(2,3)17-11(16)15-7-6-10(9-14)8-13(15,4)5/h10H,6-8H2,1-5H3
- InChI Key： WGHJILRUKIFCNA-UHFFFAOYSA-N
- SMILES： C(#N)C1CCN(C(=O)OC(C)(C)C)C(C)(C1)C

Computed Properties

Exact Mass: 238.168127949g/mol
Monoisotopic Mass: 238.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 53.3Å²

tert-butyl 4-cyano-2,2-dimethylpiperidine-1-carboxylate Pricemore >>

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